3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-methoxy-N-[2-(4-methylphenyl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-16-8-10-17(11-9-16)20(23-12-3-4-13-23)15-22-21(24)18-6-5-7-19(14-18)25-2/h5-11,14,20H,3-4,12-13,15H2,1-2H3,(H,22,24)
• InChI Key: WSPFPHWIXOFNET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)OC)N3CCCC3

Description

3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide is a complex organic compound that features a benzamide core with methoxy, methylphenyl, and pyrrolidinyl substituents.

Preparation Methods

The synthesis of 3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the benzamide core, followed by the introduction of the methoxy group through methylation reactions. The pyrrolidinyl and methylphenyl groups are then introduced through nucleophilic substitution reactions. Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and specific reaction conditions to enhance efficiency .

Chemical Reactions Analysis

3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different substituents into the benzamide core, altering its chemical properties and biological activity.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound’s biological activity makes it a candidate for studies on enzyme inhibition and receptor binding.

Industry: It can be used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring is known to enhance binding affinity and selectivity, potentially leading to the inhibition of specific enzymes or modulation of receptor activity. The exact pathways and molecular targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other benzamide derivatives with different substituents. For example:

N-(4-methylphenyl)-2-(pyrrolidin-1-yl)benzamide: Lacks the methoxy group, which may result in different biological activity.

3-methoxy-N-(2-phenylethyl)benzamide: Lacks the pyrrolidine ring, potentially reducing its binding affinity and selectivity.

N-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)benzamide: Contains a methoxy group on the phenyl ring, which may alter its chemical and biological properties.

These comparisons highlight the uniqueness of 3-methoxy-N-[2-(4-methylphenyl)-2-(pyrrolidin-1-yl)ethyl]benzamide in terms of its specific substituents and their impact on its chemical and biological behavior.